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Compound of Interest

Compound Name: Dimethenamid

Cat. No.: B1670659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, IUPAC

nomenclature, and physicochemical properties of the herbicide Dimethenamid. It includes

detailed experimental protocols for its analysis and synthesis, presented in a format tailored for

researchers and scientists in relevant fields.

Molecular Structure and IUPAC Name
Dimethenamid is a selective herbicide belonging to the chloroacetamide class of compounds.

[1] Its chemical structure is characterized by a chloroacetamide moiety linked to a substituted

thiophene ring through a chiral secondary amine.

The International Union of Pure and Applied Chemistry (IUPAC) name for the racemic mixture

of Dimethenamid is (RS)-2-chloro-N-(2,4-dimethyl-3-thienyl)-N-(2-methoxy-1-

methylethyl)acetamide.[1][2][3] The molecule possesses a stereocenter at the 1-methylethyl

group, leading to two enantiomers, (R)- and (S)-Dimethenamid. The herbicidally active

enantiomer is the (S)-isomer, known as Dimethenamid-P.[4] The IUPAC name for this specific

enantiomer is 2-chloro-N-(2,4-dimethylthiophen-3-yl)-N-[(2S)-1-methoxypropan-2-yl]acetamide.

The molecular formula for Dimethenamid is C₁₂H₁₈ClNO₂S, and its molecular weight is 275.80

g/mol .
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Below is a diagram illustrating the relationship between the core chemical structure of

Dimethenamid and its IUPAC name.
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Figure 1: Relationship between Dimethenamid's structure and IUPAC name.

Physicochemical Properties
A summary of the key physicochemical properties of Dimethenamid and its active isomer,

Dimethenamid-P, is presented in the table below. These properties are crucial for

understanding its environmental fate and behavior.
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Property Dimethenamid (Racemic)
Dimethenamid-P ((S)-
isomer)

Molecular Formula C₁₂H₁₈ClNO₂S C₁₂H₁₈ClNO₂S

Molecular Weight 275.80 g/mol 275.80 g/mol

Physical State Tan to brown viscous liquid Yellow to dark-brown liquid

Boiling Point 127 °C at 26.7 Pa >= 280 °C

Melting Point
Not clearly defined,

supercooled liquid
< -50 °C

Density 1.187 g/cm³ at 25 °C 1.195 g/cm³ at 25 °C

Vapor Pressure 36.7 mPa at 25 °C 1.8 x 10⁻⁵ mmHg

Water Solubility 1174 mg/L at 25 °C 1449 mg/L at 25 °C

Log Kow (Octanol-Water

Partition Coefficient)
2.15 1.89

Experimental Protocols
Analytical Method for Dimethenamid-P in Agricultural
Commodities
This section details a gas chromatography with electron capture detection (GC-ECD) method

for the quantification of Dimethenamid-P in various raw agricultural commodities (RAC).

Workflow Diagram:
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Homogenized RAC Sample

Extract with Methanol-Water

Filter Extract

Liquid-Liquid Partition with Hexane

Solid-Phase Extraction (Florisil)

GC-ECD Analysis
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L-Alanine

Reduction (e.g., NaBH4)

(2S)-1-hydroxypropyl-2-amine

Methylation (e.g., dimethylsulfate)

(2S)-1-methoxypropyl-2-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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